Cas no 1361777-39-0 (3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester)
3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester
-
- Inchi: 1S/C14H6Cl2F4O2/c1-22-14(21)9-12(19)10(17)8(11(18)13(9)20)5-2-3-6(15)7(16)4-5/h2-4H,1H3
- InChI Key: ABBXWYQZXXJFIL-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C(=C(C(C(=O)OC)=C(C=1F)F)F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 398
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3
3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007856-250mg |
3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester |
1361777-39-0 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A011007856-500mg |
3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester |
1361777-39-0 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A011007856-1g |
3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester |
1361777-39-0 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester
Research Briefing on 3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester (CAS: 1361777-39-0)
The compound 3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester (CAS: 1361777-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique physicochemical properties, synthetic utility, and biological activity.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of small molecule inhibitors targeting protein-protein interactions. The researchers highlighted its ability to impart both lipophilicity and metabolic stability to the final drug candidates, owing to its highly fluorinated structure. The compound's CAS number (1361777-39-0) has become increasingly cited in patent applications related to kinase inhibitors and anti-inflammatory agents.
From a synthetic chemistry perspective, recent advances have demonstrated improved methods for the preparation of 3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester. A 2024 paper in Organic Process Research & Development reported a scalable, high-yield synthesis route that addresses previous challenges in regioselective fluorination. This development is particularly significant for potential industrial-scale production of pharmaceuticals containing this structural motif.
In terms of biological evaluation, preliminary screening data from multiple research groups suggest that derivatives of this compound show promising activity against various disease targets. A recent conference presentation at the American Chemical Society meeting revealed that structural analogs exhibit nanomolar inhibition of certain cancer-associated proteins, with good selectivity profiles. However, comprehensive pharmacokinetic studies are still ongoing to fully characterize the therapeutic potential of these molecules.
The environmental and toxicological aspects of 3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester have also become a research focus. Regulatory agencies are particularly interested in the persistence and bioaccumulation potential of such polyhalogenated compounds. Recent computational studies have attempted to predict its environmental fate, while experimental data from ecotoxicology labs are beginning to emerge.
Looking forward, the scientific community anticipates that this compound will continue to play an important role in medicinal chemistry research. Its unique combination of halogen atoms offers distinct advantages for molecular design, particularly in addressing challenges related to drug permeability and target engagement. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting that clinical candidates may emerge in the coming years.
1361777-39-0 (3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)